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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B153818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile
solvent widely employed in the pharmaceutical industry.[1][2][3][4] Its primary application lies in
the formulation of parenteral, topical, and intranasal drug products, where it serves to dissolve
poorly water-soluble active pharmaceutical ingredients (APIs).[2][3][4][5] The unique chemical
structure of glycofurol, possessing both a hydrophilic polyoxyethylene chain and a more
lipophilic tetrahydrofurfuryl moiety, imparts a broad range of miscibility with both polar and non-
polar solvents. This technical guide provides an in-depth analysis of the solubility
characteristics of glycofurol in water and a variety of organic solvents, complete with
guantitative data where available, and detailed experimental protocols for solubility
determination.

Physicochemical Properties of Glycofurol

A clear, colorless to faintly yellow, almost odorless liquid, glycofurol is characterized by a bitter
taste and imparts a warm sensation on the tongue.[1][6] Its key physicochemical properties are
summarized in the table below.
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Property Value

CAS Number 31692-85-0
Appearance Clear, colorless liquid
Density 1.09 g/mL at 25 °C
Refractive Index n20/D 1.462

Boiling Point 80-100 °C

Storage Store below +30°C

Solubility of Glycofurol

The solubility of glycofurol is a critical parameter in formulation development, influencing drug
loading, stability, and bioavailability. This section details its solubility in water and various
organic solvents.

Solubility in Water

Glycofurol is readily soluble in water.[1] It is reported to be miscible with water in all
proportions, although the formation of a cloudy solution has been noted in some instances.[6]
One source quantifies the aqueous solubility of glycofurol as 3420 g/L.[1][4] This high
agueous solubility is attributed to the presence of the hydrophilic hydroxyl group and the ether
linkages in its structure, which can form hydrogen bonds with water molecules.

Solubility in Organic Solvents

Glycofurol exhibits a wide range of solubility in organic solvents, a property that makes it a
versatile cosolvent in pharmaceutical formulations. The available solubility data is summarized
in the table below. It is important to note that much of the available data is qualitative. For
precise formulation work, experimental determination of solubility in the specific solvent system
of interest is recommended.
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Solvent Solubility

Alcohols

Ethanol (95%) Miscible in all proportions[6]

Methanol Slightly Soluble (sonication may be required)[3]
Propan-2-ol Miscible in all proportions[6]

Polyols

Glycerin Miscible in all proportions[6]

Polyethylene Glycol 400 Miscible in all proportions[6]

Chlorinated Solvents

Chloroform Sparingly Soluble[3]

Ethers

Isopropyl Ether Immiscible[6]

Hydrocarbons

Petroleum Ether Immiscible[6]

Oils

Arachis Oil Immiscible[6]

Castor Ol Miscible (though cloudiness may occur)[6]

Experimental Protocol for Determining Glycofurol
Solubility

The following section outlines a detailed methodology for the experimental determination of the
solubility of glycofurol in a given solvent. This protocol is based on the principle of the shake-
flask method, a reliable technique for determining thermodynamic solubility.

Materials and Equipment

¢ Glycofurol (pharmaceutical grade)
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o Solvent of interest (analytical grade or higher)

» Analytical balance (readable to 0.1 mg)

e Volumetric flasks (Class A)

o Glass vials with screw caps (e.g., 20 mL scintillation vials)

o Orbital shaker or wrist-action shaker with temperature control
e Centrifuge

e Syringes and syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or Refractive Index) or Gas Chromatography (GC) system

o Pipettes and general laboratory glassware

Experimental Workflow

The overall workflow for determining the solubility of glycofurol is depicted in the following
diagram.
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1. Preparation

Greparation of Glycofurol-Solvent Mixtureg Add excess Glycofurol to solvent in a vial

Incubate at controlled temperature

/

Equilibration

Separate excess solute

<

Tightly cap the vial

2. Equilibration

A\

Phase Separation Place vials in a shaker at a constant temperature

Analyze supernatant

A\

Quantification Agitate for a sufficient time (e.g., 24-48 hours)

Calculate solubility

3. Separation

\/
Data Analysis Gllow vials to stand to let undissolved Glycofurol settlca

\

Centrifuge if necessary

\

G\/ithdraw an aliquot of the supernatant using a syringa

\

Gilter the aliquot through a syringe filtea

4. Quantification

Dilute the filtered supernatant with a suitable solvent

Analyze the diluted sample by HPLC or GC

Determine the concentration against a standard curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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